Cas no 1870888-57-5 (Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide)

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide is a versatile organoboron reagent commonly employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The presence of both bromo and fluoro substituents on the phenyl ring enhances its utility in selective functionalization, enabling precise synthetic modifications. The trifluoroborate moiety offers improved handling and shelf stability compared to boronic acids, reducing decomposition risks. This compound is particularly valuable in pharmaceutical and agrochemical research, where controlled aryl-aryl bond formation is critical. Its compatibility with a wide range of catalysts and reaction conditions makes it a reliable intermediate for constructing complex aromatic frameworks.

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide structure

1870888-57-5 structure

Product Name:Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide

CAS No:1870888-57-5

MF:C₆H₃BBrF₄K

MW:280.894935846329

MDL:MFCD30175432

CID:5560167

PubChem ID:106644253

Update Time:2026-03-11

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

- 1870888-57-5
- EN300-3219465
- potassium (3-bromo-2-fluorophenyl)trifluoroboranuide
- Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide
- MDL： MFCD30175432
- Inchi： 1S/C6H3BBrF4.K/c8-5-3-1-2-4(6(5)9)7(10,11)12;/h1-3H;/q-1;+1
- InChI Key： XGRBSDGUKKHIKW-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC([B-](F)(F)F)=C1F.[K+]

Computed Properties

Exact Mass: 279.90844g/mol
Monoisotopic Mass: 279.90844g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-3219465-0.05g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	0.05g	$359.0	2023-09-04
Enamine	EN300-3219465-1g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	1g	$428.0	2023-09-04
Enamine	EN300-3219465-5g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	5g	$1240.0	2023-09-04
Enamine	EN300-3219465-10g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	10g	$1839.0	2023-09-04
Enamine	EN300-3219465-0.1g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	0.1g	$376.0	2023-09-04
Enamine	EN300-3219465-0.25g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	0.25g	$393.0	2023-09-04
Enamine	EN300-3219465-0.5g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	0.5g	$410.0	2023-09-04
Enamine	EN300-3219465-1.0g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	1.0g	$199.0	2023-07-06
Enamine	EN300-3219465-2.5g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	2.5g	$838.0	2023-09-04
Enamine	EN300-3219465-5.0g	potassium (3-bromo-2-fluorophenyl)trifluoroboranuide	1870888-57-5	5.0g	$576.0	2023-07-06

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Related Categories

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Additional information on Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide

Recent Advances in Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide (CAS: 1870888-57-5) Research

Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide (CAS: 1870888-57-5) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of boron-containing therapeutics. This organoboron compound has garnered significant attention due to its unique reactivity profile and potential applications in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing fluorinated arylboron derivatives, which show enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. The researchers highlighted that the presence of both bromo and fluoro substituents on the phenyl ring of Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide allows for selective functionalization, making it a versatile building block for medicinal chemistry applications.

Recent advancements in boron chemistry have revealed that Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide can serve as a precursor for the development of boron neutron capture therapy (BNCT) agents. A 2024 preclinical study showed that derivatives of this compound exhibit favorable tumor accumulation properties while maintaining low systemic toxicity, positioning them as promising candidates for cancer treatment.

From a synthetic chemistry perspective, the stability of Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide in aqueous media has been significantly improved through novel formulation techniques. Researchers at several pharmaceutical companies have reported successful scale-up processes for this intermediate, addressing previous challenges related to its hygroscopic nature and air sensitivity.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Recent proteomics studies have identified several protein targets that interact with derivatives of Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide, particularly in inflammatory pathways, suggesting potential applications in autoimmune disease treatment.

Looking forward, the pharmaceutical industry is increasingly recognizing the value of Potassium (3-bromo-2-fluorophenyl)trifluoroboranuide as a strategic intermediate. With multiple patents filed in 2023-2024 covering novel synthetic routes and therapeutic applications, this compound is poised to play a significant role in the next generation of boron-containing pharmaceuticals.